(3,5-Dimethoxyphenyl)-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone

• IUPAC Name: (3,5-dimethoxyphenyl)-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C19H19FN2O3S/c1-24-15-9-14(10-16(11-15)25-2)18(23)22-8-7-21-19(22)26-12-13-5-3-4-6-17(13)20/h3-6,9-11H,7-8,12H2,1-2H3
• InChI Key: OGZOGRXSKLFFIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N2CCN=C2SCC3=CC=CC=C3F)OC
• Molecular Formula: C19H19FN2O3S
• Molecular Weight: 374.4 g/mol

Description

(3,5-Dimethoxyphenyl)-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone is a useful research compound. Its molecular formula is C19H19FN2O3S and its molecular weight is 374.43. The purity is usually 95%.
BenchChem offers high-quality (3,5-Dimethoxyphenyl)-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3,5-Dimethoxyphenyl)-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalyst and Solvent-Free Synthesis

A study presented an efficient approach for the regioselective synthesis of heterocyclic amides through microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions. This method is significant for the formation of strategic intermediates in pharmaceutical research (Moreno-Fuquen et al., 2019).

Anti-Tumor Agents Synthesis

Research focused on the hit-to-lead program in drug discovery revealed the synthesis of potent derivatives, such as (2,4-dimethoxyphenyl)-[6-(3-fluorophenyl)-4-hydroxy-3-methylbenzofuran-2-yl]methanone, showing selective cytotoxicity against tumorigenic cell lines. This demonstrates the compound's potential in developing anti-tumor agents (Hayakawa et al., 2004).

Precipitation-Resistant Solution Formulation

A study developed a suitable formulation for early toxicology and clinical studies of a nonionizable and poorly water-soluble compound. The research aimed at preventing or delaying precipitation of the compound from solution, thereby enhancing its in vivo exposure and therapeutic efficacy (Burton et al., 2012).

Synthesis and Inhibitory Properties

Research synthesized and evaluated novel bromophenols for their inhibitory capacities against human cytosolic carbonic anhydrase II (hCA II). The findings indicate potential applications of these compounds as drug candidates for various diseases like glaucoma and neurological disorders (Balaydın et al., 2012).

Antitumor Activity

A study on 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone showed significant inhibition of the proliferation of various cancer cell lines. This compound's molecular structure and antitumor activity highlight its potential in cancer treatment (Tang & Fu, 2018).